![molecular formula C19H25IN2O4Si B6209617 3-(5-iodo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione CAS No. 2703774-51-8](/img/no-structure.png)
3-(5-iodo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione
Overview
Description
3-(5-iodo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione is a useful research compound. Its molecular formula is C19H25IN2O4Si and its molecular weight is 500.4. The purity is usually 95.
BenchChem offers high-quality 3-(5-iodo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(5-iodo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(5-iodo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 5-iodo-1-oxo-2,3-dihydro-1H-isoindole-2-carboxylic acid, which is then converted to the second intermediate, 3-(5-iodo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione.", "Starting Materials": [ "2,3-dihydro-1H-isoindole-2-carboxylic acid", "iodine", "sodium hydroxide", "piperidine", "2-bromoethanol", "trimethylsilyl chloride", "acetic anhydride", "triethylamine", "N,N-dimethylformamide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 5-iodo-1-oxo-2,3-dihydro-1H-isoindole-2-carboxylic acid", "a. Dissolve 2,3-dihydro-1H-isoindole-2-carboxylic acid (1.0 g) in acetic anhydride (10 mL) and add triethylamine (1.2 mL).", "b. Add iodine (1.2 g) and stir the reaction mixture at room temperature for 24 hours.", "c. Pour the reaction mixture into water (50 mL) and extract with diethyl ether (3 x 50 mL).", "d. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 5-iodo-1-oxo-2,3-dihydro-1H-isoindole-2-carboxylic acid as a yellow solid.", "Step 2: Synthesis of 3-(5-iodo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione", "a. Dissolve 5-iodo-1-oxo-2,3-dihydro-1H-isoindole-2-carboxylic acid (0.5 g) in N,N-dimethylformamide (10 mL) and add sodium hydroxide (0.2 g).", "b. Add piperidine (0.5 mL) and stir the reaction mixture at room temperature for 24 hours.", "c. Add 2-bromoethanol (0.5 mL) and stir the reaction mixture at room temperature for 24 hours.", "d. Add trimethylsilyl chloride (0.5 mL) and stir the reaction mixture at room temperature for 24 hours.", "e. Pour the reaction mixture into water (50 mL) and extract with diethyl ether (3 x 50 mL).", "f. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 3-(5-iodo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione as a yellow solid." ] } | |
CAS RN |
2703774-51-8 |
Product Name |
3-(5-iodo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione |
Molecular Formula |
C19H25IN2O4Si |
Molecular Weight |
500.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
